Rh-catalysed divergent synthesis of polysubstituted pyrroles from α,β-unsaturated ketones via selective single or double insertion of isocyanides†
Organic Chemistry Frontiers Pub Date: 2023-09-08 DOI: 10.1039/D3QO01269G
Abstract
A novel divergent synthetic method for polysubstituted pyrroles from isocyanides and α,β-unsaturated ketones in the presence of a rhodium catalyst and bis(pinacolato)diboron (B2pin2) is described here. The selectivity for 1,2,4-trisubstituted pyrroles as a single insertion product and 2-imidoyl-1,3,5-trisubstituted pyrroles as a double insertion product was controlled by the reaction temperature and concentration of the isocyanide. After acidic hydrolysis, 2-imidoylpyrroles were isolated as 2-formylpyrroles, which are naturally abundant and synthetically useful structural motifs. The results of deuterium-labelling experiments suggested that the catalytic cycle involved rhodium hydride intermediates.
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